Cas no 439095-02-0 (6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product name: 6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 439095-02-0
• MF: C₁₂H₇FN₂OS
• MW: 246.260184526443
• MDL: MFCD02091516
• CID: 1515895
• PubChem ID: 2783000

6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-(2-Fluorophenyl)imidazo[2,1-b]thiazole-5-carbaldehyde
• 1T-0212
• 439095-02-0
• MFCD02091516
• 6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carboxaldehyde
• CHEMBL1910360
• CS-0323151
• AKOS005069828

• MDL： MFCD02091516
• Inchi： InChI=1S/C12H7FN2OS/c13-9-4-2-1-3-8(9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7H
• InChI Key： RZZWUVQMYIDSNM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=C(C=O)N3C=CSC3=N2)F

Computed Properties

• Exact Mass: 246.02631219g/mol
• Monoisotopic Mass: 246.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 147-148°C

6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT